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CAS No.: 14234-24-3

Cat. No.: B1217341

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yttrium-91 (⁹¹Y) is a beta-emitting radioisotope with a half-life of 58.51 days, making it a

valuable tracer for environmental studies of intermediate duration.[1] As a fission product, it is

often studied in conjunction with its parent isotope, Strontium-90 (⁹⁰Sr). Its chemical similarity

to the trivalent lanthanide series elements governs its environmental behavior, particularly its

tendency to hydrolyze and sorb to particulate matter. These characteristics make ⁹¹Y a useful

tool for tracing the movement and fate of certain pollutants in soil and aquatic systems.

These application notes provide an overview of the use of ⁹¹Y as an environmental tracer,

including its properties, applications, and detailed protocols for its detection and quantification

in environmental samples.

Properties of Yttrium-91
A summary of the key physical and chemical properties of Yttrium-91 is presented below.
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Property Value

Half-life 58.51 days

Decay Mode Beta (β⁻) emission

Beta Energy (Max) 1.544 MeV

Gamma Radiation 1.205 MeV (low abundance)

Chemical Form in Environment
Primarily as Y³⁺, prone to hydrolysis and

sorption

Common Oxidation State +3

Applications in Environmental Studies
Yttrium-91's properties make it suitable for a range of environmental tracing applications:

Soil Erosion and Sediment Transport: Due to its strong affinity for soil particles, ⁹¹Y can be

used to trace the movement of soil and sediment in watersheds and coastal areas.

Water Infiltration and Groundwater Movement: While less mobile than more soluble tracers,

⁹¹Y can be used to study the movement of colloidal particles and associated contaminants in

groundwater systems.

Uptake and Bioaccumulation in Ecosystems: As a tracer, ⁹¹Y allows for the investigation of

the uptake, transfer, and accumulation of trivalent metal ions in various organisms and food

webs. For instance, studies have been conducted on its uptake by marine algae.[2]

Process Tracing in Wastewater Treatment: ⁹¹Y can be employed to track the fate of particle-

associated contaminants during various stages of wastewater and sludge treatment.

Data Presentation: Quantitative Summary
The following tables summarize key quantitative data related to the use of Yttrium-91 as an

environmental tracer.

Table 1: Analytical Performance for ⁹¹Y Detection in Seawater (via ⁹⁰Y)
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Parameter Value Reference

Analytical Method
Direct separation of ⁹⁰Y using

DGA Resin and beta counting
[3]

Chemical Yield of Yttrium-90 95.5 ± 2.3% [3]

Minimum Detectable Activity

(3L sample, 20h count)
1.5 mBq kg⁻¹ [3]

Table 2: Bioconcentration Factors for Yttrium

Organism
Concentration
Factor (CF)

Experimental
Conditions

Reference

Ulva lactuca (Marine

Algae)
550

Equilibrium reached

within 3 hours with the

addition of a stable

yttrium carrier.

[2]

Ulva sp. (Marine

Algae)
up to 621

72-hour exposure to

environmentally

relevant

concentrations.

Table 3: Yttrium Concentrations in Environmental Matrices

Matrix Concentration Range Notes

Soil 10 - 150 ppm (dry weight) Average of 23 ppm.

Seawater 9 ppt

Edible Plants 20 - 100 ppm (fresh weight)
Cabbage has been observed

to have high concentrations.

Woody Plant Seeds up to 700 ppm
Highest known concentrations

in plants.
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Experimental Protocols
Protocol 1: Determination of Yttrium-91 in Water
Samples
This protocol is adapted from methods for the analysis of radiologically important nuclides in

water.

1. Sample Collection:

Collect water samples in clean, pre-rinsed polyethylene bottles.
Acidify the sample to a pH of less than 2 with nitric acid to prevent adsorption of yttrium to
the container walls.
Record the date and time of collection for decay correction.

2. Sample Preparation:

Filter the water sample through a 0.45 µm membrane filter to separate the dissolved and
particulate fractions. The filter can be analyzed separately to determine the amount of ⁹¹Y
sorbed to suspended solids.
To the filtered water sample, add a known amount of stable yttrium carrier (e.g., yttrium
nitrate solution) for chemical yield determination.

3. Radiochemical Separation (using Eichrom LN Resin):

This method provides a rapid, single-step separation of Yttrium-91.[2]
Column Preparation: Prepare a column with Eichrom LN resin according to the
manufacturer's instructions.
Loading: Adjust the sample to a dilute HCl matrix and load it onto the column. Both uranium
and yttrium will be retained.
Washing: Elute the column with dilute (0.5–1 M) HCl to remove the majority of other fission
products.
Elution: Elute the purified ⁹¹Y from the column using 3 M HCl.

4. Source Preparation:

Evaporate the eluted ⁹¹Y solution to a small volume.
Transfer the solution to a suitable planchet for counting.
Dry the planchet under a heat lamp to obtain a uniform, thin source.
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5. Measurement:

Measure the beta activity of the prepared source using a low-background gas-flow
proportional counter or a liquid scintillation counter.
Determine the chemical yield by a suitable method, such as gravimetric analysis of the
yttrium carrier or by Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES).

6. Data Analysis:

Correct the measured activity for background, counting efficiency, chemical yield, and
radioactive decay back to the time of sample collection.
Calculate the final activity concentration of ⁹¹Y in the water sample (e.g., in Bq/L).

Protocol 2: Determination of Yttrium-91 in Soil and
Sediment Samples
1. Sample Collection:

Collect soil or sediment samples using a core sampler or auger to the desired depth.
Store the samples in labeled, sealed plastic bags to maintain their moisture content.

2. Sample Preparation:

Air-dry the soil or sediment sample at room temperature or in an oven at a low temperature
(e.g., 60°C) to a constant weight.
Homogenize the dried sample and sieve it through a 2 mm mesh to remove large debris.
Take a representative subsample for analysis.

3. Leaching/Digestion:

Acid Leaching: A common method to extract ⁹¹Y from the soil matrix.
Weigh a known amount of the dried, sieved soil into a beaker.
Add a known amount of stable yttrium carrier.
Add a concentrated acid, typically nitric acid or a mixture of nitric and hydrochloric acids
(aqua regia), and heat the sample on a hot plate to leach the ⁹¹Y.
Total Digestion (Optional): For a more complete extraction, a fusion method with a flux (e.g.,
lithium metaborate) can be used, followed by dissolution of the fused mass in acid.
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4. Radiochemical Separation:

After leaching or digestion, the resulting solution can be filtered to remove any remaining
solid particles.
The radiochemical separation of ⁹¹Y from the leachate can then proceed as described in
Protocol 1 (steps 3-6).

Mandatory Visualizations
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Caption: Workflow for the analysis of Yttrium-91 in water samples.
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Caption: Workflow for the analysis of Yttrium-91 in soil and sediment samples.
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Caption: Conceptual pathways of Yttrium-91 in the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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